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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-5-iodopyridine

Cat. No.: B1432261

An In-Depth Technical Guide to 2-Chloro-4-fluoro-5-iodopyridine for Researchers and Drug
Development Professionals

Introduction

2-Chloro-4-fluoro-5-iodopyridine is a polysubstituted heterocyclic compound of significant
interest to the pharmaceutical and agrochemical industries. Its strategically positioned halogen
atoms—chlorine, fluorine, and iodine—offer distinct reactivity profiles, making it an
exceptionally versatile building block for the synthesis of complex molecular architectures.[1]
The pyridine core is a common scaffold in many biologically active compounds, and the specific
arrangement of halogens on this ring system allows for selective, stepwise functionalization
through various cross-coupling and substitution reactions. This guide provides an in-depth
overview of the commercial availability, chemical properties, synthesis, applications, and safety
considerations for this valuable synthetic intermediate.

Chemical and Physical Properties

2-Chloro-4-fluoro-5-iodopyridine, identified by the CAS Number 1370534-60-3, is a solid at
room temperature. The presence of multiple halogen atoms on the pyridine ring significantly
influences its chemical properties, providing multiple reaction sites for synthetic chemists to
exploit. Its stability under normal temperatures and pressures makes it a practical intermediate
for both laboratory-scale research and larger-scale industrial applications.[1]
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Property

Value

Source

CAS Number

1370534-60-3

Molecular Formula CsH2CIFIN
Molecular Weight 257.43 g/mol
2-chloro-4-fluoro-5-
IUPAC Name ) o
iodopyridine
Physical Form Solid

Boiling Point 249.8 £ 35.0 °C at 760 mmHg
Purity Typically 297%
Storage 4°C, protect from light

Commercial Availability

2-Chloro-4-fluoro-5-iodopyridine is available from several specialized chemical suppliers

who cater to the research and development sector. When sourcing this compound, it is crucial
to verify the CAS number (1370534-60-3) to ensure the correct isomer is being purchased, as

other isomers with similar names exist.

Supplier

CAS Number Purity

Product Code

Example
_ _ CIAH987EBCO04 (from
Sigma-Aldrich 1370534-60-3 97%
ChemScene)
BLD Pharm 1370534-60-3 N/A N/A

Note: Availability and stock levels may vary. It is recommended to contact suppliers directly for

current information and to request a Certificate of Analysis (CoA) to ensure product quality.[1]

Synthesis and Reactivity
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The synthesis of polyhalogenated pyridines like 2-chloro-4-fluoro-5-iodopyridine often
involves multi-step sequences that leverage modern synthetic methodologies. While a specific,
published protocol for this exact molecule is not readily available in the provided search results,
the synthesis of structurally similar compounds, such as 5-bromo-2-chloro-4-fluoro-3-
iodopyridine, offers valuable insights.[2]

Key synthetic strategies for this class of compounds include:

» Directed ortho-metalation: This technique uses a directing group to selectively deprotonate a
position adjacent to it on an aromatic ring, followed by quenching with an electrophile (e.g.,
iodine).

» Halogen Dance Reactions: Under specific basic conditions, a halogen atom can migrate to a
different position on the pyridine ring, often driven by the formation of a more stable
intermediate.[2] A general, plausible synthetic approach could start from a simpler,
commercially available chlorofluoropyridine, followed by sequential halogenation steps.

The reactivity of 2-chloro-4-fluoro-5-iodopyridine is governed by its distinct halogen
substituents. The iodine atom is the most reactive site for metal-catalyzed cross-coupling
reactions (e.g., Suzuki, Stille, Sonogashira, Heck), allowing for the introduction of carbon-
based substituents.[3] The chlorine atom at the 2-position is susceptible to nucleophilic
aromatic substitution (SNAr), providing a route to introduce nitrogen, oxygen, or sulfur
nucleophiles. The fluorine atom is generally the least reactive under these conditions, often
remaining on the scaffold as a desired feature for modulating the electronic and
pharmacological properties of the final molecule.
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Starting Material

2-Chloro-4-fluoropyridine

Step 1: Directed Iodination

1. LDA or LTMP
2. lodine (I2)

Selective Iodination

Product

2-Chloro-4-fluoro-5-iodopyridine

Click to download full resolution via product page
A plausible synthetic workflow for 2-Chloro-4-fluoro-5-iodopyridine.

Applications in Research and Development

The primary application of 2-Chloro-4-fluoro-5-iodopyridine is as a key intermediate in the
synthesis of novel compounds for drug discovery and agrochemical research.[1][4]

Drug Discovery

Halogenated pyridines are integral to medicinal chemistry.[5] The chlorine, fluorine, and iodine
atoms can serve as handles for further chemical modification or can be incorporated into the
final active pharmaceutical ingredient (API) to enhance its properties.[3] Fluorine, in particular,
is often used to improve metabolic stability, binding affinity, and bioavailability.

This building block enables the efficient construction of complex molecules, which is crucial
when designing targeted therapies for conditions such as cancer or inflammatory diseases.[3]
[4] Its ability to participate in regioselective cross-coupling reactions allows medicinal chemists

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1432261?utm_src=pdf-body-img
https://www.benchchem.com/product/b1432261?utm_src=pdf-body
https://www.benchchem.com/product/b1432261?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-2-chloro-5-fluoro-4-iodopyridine-guide-r-d-professionals-fc
https://www.chemimpex.com/products/28848
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://www.nbinno.com/article/pharmaceutical-intermediates/the-indispensable-role-of-2-chloro-4-iodopyridine-in-modern-drug-discovery-qz
https://www.nbinno.com/article/pharmaceutical-intermediates/the-indispensable-role-of-2-chloro-4-iodopyridine-in-modern-drug-discovery-qz
https://www.chemimpex.com/products/28848
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

to systematically explore the chemical space around the pyridine core to optimize for biological

activity.[3]
2-Chloro-4-fluoro-
5-iodopyridine
Sequential Functionalization
Suzuki Coupling Nucleophilic Substitution
(at lodine site) (at Chlorine site)
Aryl-substituted Complex Drug Candidate
Intermediate (API)
Click to download full resolution via product page
Role as a building block in a hypothetical drug discovery workflow.
Agrochemicals

Similar to pharmaceuticals, the development of new pesticides and herbicides relies on the
synthesis of novel, highly active molecules. 2-Chloro-4-fluoro-5-iodopyridine can be used to
create new crop protection agents with improved efficacy and safety profiles.[4]

Safety and Handling

As a halogenated organic compound, 2-Chloro-4-fluoro-5-iodopyridine requires careful
handling in a laboratory setting. While a specific Safety Data Sheet (SDS) for this exact CAS
number was not found in the search results, data for structurally similar compounds like 2-
chloro-4-iodopyridine and 2-chloro-5-iodopyridine provide essential guidance.[6][7]

» Hazard Classification: Similar compounds are classified as causing skin and eye irritation
and may cause respiratory irritation.[7][8][9]

e Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields or goggles, and a lab coat.[6][7] Use a dust mask or conduct work in a well-ventilated
area or fume hood to avoid inhalation.[7][9]
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o First Aid Measures:

(¢]

Skin Contact: Wash off immediately with plenty of soap and water.[6][7]

[¢]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[6][7]

[¢]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[7]

[e]

Ingestion: Rinse mouth and seek medical attention.[6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, protected
from light.[6]

Disclaimer: This safety information is based on related compounds. Always consult the specific
SDS provided by the supplier before handling 2-Chloro-4-fluoro-5-iodopyridine.

Conclusion

2-Chloro-4-fluoro-5-iodopyridine is a high-value chemical intermediate with significant
potential for accelerating innovation in the life sciences. Its well-defined reactive sites allow for
precise and predictable synthetic transformations, making it an indispensable tool for
researchers and drug development professionals. While its commercial availability is limited to
specialized suppliers, its utility in constructing novel molecular entities ensures its continued
importance in the fields of medicinal chemistry and agrochemical science. Proper handling and
adherence to safety protocols are essential when working with this potent building block.

References
Xiamen Hisunny Chemical Co.,Ltd. 2-Chloro-5-Fluoro-4-lodopyridine.

e Manchester Organics. 2-Chloro-5-fluoro-4-iodopyridine | 884494-49-9.

e SpectraBase. 2-CHLORO-3-FLUORO-5-10DO-4-METHYLPYRIDINE.

e Sincere Chemical. 2-CHLORO-5-FLUORO-4-IODOPYRIDINE,Sincere
Chemical,100%Factory Price.

e LookChem. Sourcing 2-Chloro-5-fluoro-4-iodopyridine: A Guide for R&D Professionals.

e Sigma-Aldrich. 2-Chloro-4-fluoro-5-iodopyridine | 1370534-60-3.

e Thermo Fisher Scientific.

e Synblock. CAS 505084-55-9 | 2-chloro-4-iodo-5-(trifluoromethyl)pyridine.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC378420050&productDescription=2-CHLORO-4-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379070050&productDescription=2-CHLORO-5-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378420050&productDescription=2-CHLORO-4-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379070050&productDescription=2-CHLORO-5-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379070050&productDescription=2-CHLORO-5-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378420050&productDescription=2-CHLORO-4-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378420050&productDescription=2-CHLORO-4-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1432261?utm_src=pdf-body
https://www.benchchem.com/product/b1432261?utm_src=pdf-body
https://www.benchchem.com/product/b1432261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Thermo Fisher Scientific.

e ACS Publications. 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate
for the Synthesis of Pentasubstituted Pyridines | The Journal of Organic Chemistry.

e BLD Pharm. 1370534-60-3|2-Chloro-4-fluoro-5-iodopyridine.

e Sigma-Aldrich. 2-Chloro-5-iodopyridine 97 69045-79-0.

e PubChem. 2-Chloro-5-fluoro-4-iodopyridine | C5H2CIFIN | CID 24820495.

e TCI Chemicals.

 Apollo Scientific. SAFETY DATA SHEET - 5-CHLORO-2-FLUORO-4-I0ODOPYRIDINE.

e ChemicalBook. 2-Fluoro-5-iodopyridine synthesis.

e Chem-Impex. 5-Chloro-2-fluoro-4-iodopyridine.

e Sigma-Aldrich. 5-Chloro-2-fluoro-4-iodopyridine | 659731-48-3.

e NINGBO INNO PHARMCHEM CO.,LTD. The Indispensable Role of 2-Chloro-4-iodopyridine
in Modern Drug Discovery.

e Fisher Scientific. 2-Chloro-5-iodopyridine 98.0+%, TCIl America 5 g | Buy Online.

e Benchchem. Application Notes: 2-Fluoro-5-iodopyridine in Radiopharmaceutical
Development.

o PubMed. Synthetic approaches and pharmaceutical applications of chloro-containing
molecules for drug discovery: A critical review.

» Google Patents. CN102898358A - Preparation method of fluoropyridine compounds.

» ResearchGate.

e Sigma-Aldrich. 2-Fluoro-5-iodopyridine 97 171197-80-1.

e Sigma-Aldrich. 2-Fluoro-5-iodopyridine 97 171197-80-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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